Cas no 2092563-65-8 (2-[4-(2-fluoroethyl)piperidin-1-yl]aniline)

• Product Name: 2-[4-(2-fluoroethyl)piperidin-1-yl]aniline
• CAS No: 2092563-65-8
• MF: C₁₃H₁₉FN₂
• MW: 222.301766633987
• CID: 4636408
• Update Time: 2025-06-22

2-[4-(2-fluoroethyl)piperidin-1-yl]aniline Chemical and Physical Properties

Names and Identifiers

• 2-(4-(2-fluoroethyl)piperidin-1-yl)aniline
• Benzenamine, 2-[4-(2-fluoroethyl)-1-piperidinyl]-
• 2-[4-(2-fluoroethyl)piperidin-1-yl]aniline

• Inchi： 1S/C13H19FN2/c14-8-5-11-6-9-16(10-7-11)13-4-2-1-3-12(13)15/h1-4,11H,5-10,15H2
• InChI Key： SQNDXVSSEPQGTK-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC=C1N1CCC(CCF)CC1

Additional information on 2-[4-(2-fluoroethyl)piperidin-1-yl]aniline

Introduction to 2-[4-(2-fluoroethyl)piperidin-1-yl]aniline (CAS No. 2092563-65-8)

2-[4-(2-fluoroethyl)piperidin-1-yl]aniline, identified by its Chemical Abstracts Service number CAS No. 2092563-65-8, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a fluorinated ethyl group and a piperidine ring contributes to its distinct chemical behavior, making it a valuable candidate for further research and exploration.

The compound belongs to the class of amine derivatives, which are widely studied for their pharmacological properties. The piperidine moiety is particularly noteworthy, as it is commonly found in bioactive molecules and has been implicated in various biological processes. The introduction of a 2-fluoroethyl substituent further enhances the compound's potential by introducing fluorine, a atom that can significantly influence metabolic stability and binding affinity.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced bioavailability and improved pharmacokinetic profiles. The incorporation of fluorine into drug molecules often leads to increased metabolic resistance, prolonged half-life, and better binding interactions with biological targets. This makes 2-[4-(2-fluoroethyl)piperidin-1-yl]aniline a promising candidate for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Piperidine derivatives have shown promise in modulating neurotransmitter systems, making them attractive candidates for drugs targeting conditions such as depression, anxiety, and Parkinson's disease. The fluorinated ethyl group may further enhance the compound's ability to cross the blood-brain barrier, improving its efficacy in treating central nervous system disorders.

Recent studies have also explored the use of 2-[4-(2-fluoroethyl)piperidin-1-yl]aniline as a building block for more complex molecules. By leveraging its unique structural features, researchers have been able to design and synthesize novel compounds with enhanced pharmacological properties. These efforts have led to the discovery of several promising drug candidates that are currently undergoing further investigation.

The synthesis of CAS No. 2092563-65-8 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluorinated ethyl group is particularly challenging, as it necessitates precise control over reaction conditions to avoid unwanted side products. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis.

In addition to its pharmaceutical applications, 2-[4-(2-fluoroethyl)piperidin-1-yl]aniline has shown potential in other areas of research. For instance, it has been investigated as a ligand in coordination chemistry, where its ability to form stable complexes with metal ions has been exploited for various catalytic applications. This versatility underscores the compound's broad utility and makes it an attractive subject for interdisciplinary studies.

The future prospects for CAS No. 2092563-65-8 are promising, with ongoing research aimed at uncovering new applications and refining synthetic techniques. As our understanding of molecular structure-function relationships continues to evolve, compounds like this one are likely to play an increasingly important role in drug development and beyond. The combination of computational modeling, high-throughput screening, and traditional organic synthesis will be crucial in realizing this potential.

In conclusion, 2-[4-(2-fluoroethyl)piperidin-1-yl]aniline represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable compound for researchers across various disciplines. As we continue to explore its properties and functionalities, new opportunities for therapeutic intervention and scientific discovery are likely to emerge.